Cas no 1251924-07-8 (3-AMINO-1-(TRIFLUOROMETHYL)CYCLOBUTAN-1-OL)

• Product Name: 3-AMINO-1-(TRIFLUOROMETHYL)CYCLOBUTAN-1-OL
• CAS No: 1251924-07-8
• MF: C₅H₈F₃NO
• MW: 155.11833190918
• MDL: MFCD16990791
• CID: 4471462
• PubChem ID: 50989716
• Update Time: 2025-11-01

3-AMINO-1-(TRIFLUOROMETHYL)CYCLOBUTAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-1-(TRIFLUOROMETHYL)CYCLOBUTAN-1-OL
• PB27050
• SY234069
• CS-0051555
• P11968
• Trans-3-amino-1-(trifluoromethyl)cyclobutan-1-ol
• SCHEMBL18989047
• 1408278-15-8
• BAC92407
• AEVIMGJBSUCKLH-UHFFFAOYSA-N
• P19426
• EN300-90208
• (1r,3r)-3-amino-1-(trifluoromethyl)cyclobutan-1-ol
• cis-3-Amino-1-(trifluoromethyl)cyclobutanol
• CS-0184471
• CS-0184472
• SCHEMBL18989049
• SCHEMBL19989104
• EN300-6730938
• 1251924-07-8
• AEVIMGJBSUCKLH-ZXZARUISSA-N
• EN300-6731529
• (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutan-1-ol
• 3-Amino-1-(trifluoromethyl)cyclobutanol
• AS-51133
• AKOS017460819
• Rel-(1r,3r)-3-amino-1-(trifluoromethyl)cyclobutan-1-ol
• 1408278-16-9
• MFCD16990791
• Cyclobutanol, 3-amino-1-(trifluoromethyl)-
• 855-433-5
• 866-635-8
• rac-(1s,3s)-3-amino-1-(trifluoromethyl)cyclobutan-1-ol

• MDL： MFCD16990791
• Inchi： 1S/C5H8F3NO/c6-5(7,8)4(10)1-3(9)2-4/h3,10H,1-2,9H2
• InChI Key： AEVIMGJBSUCKLH-UHFFFAOYSA-N
• SMILES： FC(C1(CC(C1)N)O)(F)F

Computed Properties

• Exact Mass: 155.05579836g/mol
• Monoisotopic Mass: 155.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 3-AMINO-1-(TRIFLUOROMETHYL)CYCLOBUTAN-1-OL

Introduction to 3-AMINO-1-(TRIFLUOROMETHYL)CYCLOBUTAN-1-OL (CAS No. 1251924-07-8)

3-Amino-1-(trifluoromethyl)cyclobutan-1-ol (CAS No. 1251924-07-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclobutane ring, an amino group, and a trifluoromethyl group. These structural features contribute to its potential as a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 3-amino-1-(trifluoromethyl)cyclobutan-1-ol is particularly noteworthy due to its combination of lipophilic and hydrophilic properties. The cyclobutane ring provides a rigid framework, while the amino and trifluoromethyl groups offer functional versatility. This balance of properties makes it an attractive candidate for the development of new drugs with improved pharmacokinetic profiles.

Recent studies have highlighted the potential applications of 3-amino-1-(trifluoromethyl)cyclobutan-1-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a key intermediate in the synthesis of novel inhibitors for specific enzymes involved in cancer pathways. The trifluoromethyl group, in particular, has been found to enhance the potency and selectivity of these inhibitors, making them more effective in targeting cancer cells while minimizing side effects on healthy tissues.

In addition to its role in cancer research, 3-amino-1-(trifluoromethyl)cyclobutan-1-ol has also shown promise in the development of antiviral agents. A study published in the Journal of Virology demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique structure of this compound allows it to interfere with viral replication processes, making it a potential lead for the development of new antiviral therapies.

The synthesis of 3-amino-1-(trifluoromethyl)cyclobutan-1-ol has been extensively studied, and several efficient routes have been developed. One common method involves the reaction of 3-bromo-1-trifluoromethylcyclobutanol with ammonia or an amine derivative under appropriate conditions. This approach yields high purity products with good yields, making it suitable for large-scale production. The synthetic versatility of this compound has also led to the exploration of alternative synthetic pathways, such as catalytic methods and microwave-assisted reactions, which offer enhanced efficiency and environmental sustainability.

The physicochemical properties of 3-amino-1-(trifluoromethyl)cyclobutan-1-ol, including its solubility, stability, and reactivity, have been thoroughly characterized. These properties are crucial for understanding its behavior in both laboratory settings and biological systems. For example, its solubility in organic solvents and its stability under various conditions make it an ideal candidate for use in combinatorial chemistry and high-throughput screening assays.

In conclusion, 3-amino-1-(trifluoromethyl)cyclobutan-1-ol (CAS No. 1251924-07-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it a valuable intermediate for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the development of innovative drugs and therapies.